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Compound of Interest

Compound Name: 3-Methyl-1H-1,2,4-triazole

CAS No.: 7170-01-6

Cat. No.: B1296081

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methyl-1H-1,2,4-triazole is a versatile heterocyclic compound that serves as a crucial

building block in the synthesis of a wide array of agrochemicals and pharmaceuticals.[1][2] Its

unique structural features, stability, and reactivity make it an important intermediate for

developing fungicides, herbicides, and other bioactive molecules.[1][2] This technical guide

provides a comprehensive overview of the chemical and physical properties, synthesis, and

applications of 3-Methyl-1H-1,2,4-triazole.

Chemical and Physical Properties
The fundamental properties of 3-Methyl-1H-1,2,4-triazole are summarized in the tables below.

These properties are essential for its handling, storage, and application in various chemical

reactions.

Table 1: General and Physical Properties
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Property Value Source(s)

CAS Number 7170-01-6 [1][3][4][5][6][7]

Molecular Formula C₃H₅N₃ [1][5][6]

Molecular Weight 83.09 g/mol [1][5][6][7]

Appearance
White to light yellow to light

orange powder/crystal
[1][5]

Melting Point 94 - 98 °C [1]

44 - 48 °C [3]

Boiling Point
265 °C (at atmospheric

pressure)
[1]

138 °C (at 8 Torr) [3]

Solubility Soluble in Methanol [3]

Storage Temperature
2 - 8 °C, under inert

atmosphere
[1][3]

Table 2: Spectroscopic and Structural Information

Identifier Value Source(s)

SMILES Cc1nc[nH]n1 [5][8]

InChI
InChI=1S/C3H5N3/c1-3-4-2-5-

6-3/h2H,1H3,(H,4,5,6)
[5][8]

InChIKey
PZKFSRWSQOQYNR-

UHFFFAOYSA-N
[5][8]

¹H NMR (300 MHz)
δ 2.53 (s, 3H), 8.03 (s, 1H),

11.52 (s, 1H)
[4]

¹³C NMR (300 MHz) δ 156.5, 149.8, 13.5 [4]
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Experimental Protocols
Synthesis of 3-Methyl-1H-1,2,4-triazole

A common and effective method for the synthesis of 3-Methyl-1H-1,2,4-triazole involves the

reaction of acetamidine hydrochloride with formylhydrazine.[4]

Materials:

Acetamidine hydrochloride

Anhydrous ethanol

Sodium methanolate

Formylhydrazine

Butyl acetate

Heptane

Procedure:[4]

To a 20L reactor, add acetamidine hydrochloride (2.0 kg, 21.16 mol) and anhydrous ethanol

(10.0 L).

Cool the resulting suspension to 0-5°C.

Slowly add sodium methanolate (1.15 kg, 21.2 mol) while maintaining the temperature below

20°C.

Add formylhydrazine (1.28 kg, 21.2 mol) to the mixture.

Heat the reaction mixture to 55°C and stir for 16 hours.

After the reaction is complete, cool the mixture to 20°C and filter to remove any solids.

Concentrate the filtrate by distillation under reduced pressure to a volume of 2.0-2.5 L.
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Add butyl acetate (4 L) to the concentrate and re-concentrate under reduced pressure to 2.0-

2.5 L. Repeat this step until the weight ratio of butyl acetate to ethanol is greater than 19:1.

Heat the mixture to 70-75°C for 15 minutes, then cool to room temperature (20-22°C) over 1

hour.

Stir at room temperature for 14 hours.

Cool the suspension to 0-5°C, stir for 1 hour, and then filter.

Wash the filter cake with a 3:1 (v/v) mixture of heptane and butyl acetate (4.0 L).

Dry the resulting solid at 30-35°C under vacuum at 25 mmHg for 48 hours to yield 3-methyl-

1,2,4-triazole as a pale pink solid.

Acetamidine HCl
Formylhydrazine

Reaction in Ethanol
with Sodium Methanolate

55°C, 16h

Filtration &
Concentration

Solvent Exchange
with Butyl Acetate

Crystallization
& Filtration Vacuum Drying 3-Methyl-1H-1,2,4-triazole

Click to download full resolution via product page

Caption: Synthetic workflow for the preparation of 3-Methyl-1H-1,2,4-triazole.

Applications in Drug Development and
Agrochemicals
3-Methyl-1H-1,2,4-triazole is a key precursor in the synthesis of a variety of biologically active

compounds. Its triazole ring system is a common feature in many antifungal agents, where it is

believed to interact with the fungal cytochrome P450 enzyme lanosterol 14α-demethylase,

inhibiting the synthesis of ergosterol, a vital component of the fungal cell membrane.

Derivatives of 1,2,4-triazole have demonstrated a broad spectrum of pharmacological activities,

including:

Antifungal[1][9]
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Antimicrobial[9][10][11]

Anticancer[9][11][12]

Anti-inflammatory[9][11][12]

Anticonvulsant[9][11][12]

Antioxidant[9][11]

In the field of agrochemicals, this compound is integral to the production of potent fungicides

and herbicides, contributing to crop protection and enhanced agricultural yields.[1][2] The

versatility of the 1,2,4-triazole scaffold allows for the synthesis of compounds with tailored

biological activities.

Applications

Bioactive Compounds Agrochemical Products

3-Methyl-1H-1,2,4-triazole

Pharmaceuticals Agrochemicals

Antifungal Agents Antimicrobial Agents Anticancer Agents Other Bioactive Molecules Fungicides Herbicides

Click to download full resolution via product page

Caption: Role of 3-Methyl-1H-1,2,4-triazole in developing bioactive compounds.

Safety Information
3-Methyl-1H-1,2,4-triazole is classified with the following hazard statements: H302 (Harmful if

swallowed), H315 (Causes skin irritation), H318 (Causes serious eye damage), and H335 (May

cause respiratory irritation).[7] Appropriate personal protective equipment, including gloves,
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safety glasses, and a lab coat, should be worn when handling this chemical. Work should be

conducted in a well-ventilated area or under a fume hood. For detailed safety information, refer

to the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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